Cas no 2096329-87-0 (3-(t-Butoxycarbonylamino)-2-chloropyridine-5-boronic acid)

• Product Name: 3-(t-Butoxycarbonylamino)-2-chloropyridine-5-boronic acid
• CAS No: 2096329-87-0
• MF: C₁₀H₁₄BClN₂O₄
• MW: 272.493161678314
• MDL: MFCD20441845
• CID: 4637791
• Update Time: 2025-11-02

3-(t-Butoxycarbonylamino)-2-chloropyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(t-Butoxycarbonylamino)-2-chloropyridine-5-boronic acid
• 5-(t-Butoxycarbonylamino)-6-chloropyridine-3-boronic acid

• MDL： MFCD20441845
• Inchi： 1S/C10H14BClN2O4/c1-10(2,3)18-9(15)14-7-4-6(11(16)17)5-13-8(7)12/h4-5,16-17H,1-3H3,(H,14,15)
• InChI Key： MTWLURBIZBEDKC-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(NC(OC(C)(C)C)=O)C=C1B(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-(t-Butoxycarbonylamino)-2-chloropyridine-5-boronic acid

Comprehensive Guide to 3-(t-Butoxycarbonylamino)-2-chloropyridine-5-boronic acid (CAS No. 2096329-87-0)

3-(t-Butoxycarbonylamino)-2-chloropyridine-5-boronic acid (CAS No. 2096329-87-0) is a specialized boronic acid derivative widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in modern drug discovery, particularly in Suzuki-Miyaura cross-coupling reactions. Its unique structure, featuring a chloropyridine core and a Boc-protected amino group, makes it a versatile intermediate for constructing complex molecules.

The growing demand for 3-(t-Butoxycarbonylamino)-2-chloropyridine-5-boronic acid is driven by its applications in developing targeted therapies and small-molecule inhibitors. Researchers are increasingly exploring its potential in cancer drug development, as boronic acids are known to interact with biological targets like proteases and kinases. Recent studies highlight its role in designing BTK inhibitors and PARP inhibitors, aligning with the trend of precision medicine.

From a synthetic perspective, this compound’s boronic acid moiety enables efficient carbon-carbon bond formation, a critical step in creating biaryl structures. Its Boc-protected amine ensures stability during reactions while allowing deprotection under mild conditions. These properties make it invaluable for constructing peptide mimetics and enzyme inhibitors, addressing key challenges in medicinal chemistry.

The market for 3-(t-Butoxycarbonylamino)-2-chloropyridine-5-boronic acid is expanding due to its relevance in high-throughput screening and fragment-based drug design. With the rise of AI-driven drug discovery, computational tools frequently identify boronic acids as privileged scaffolds, further boosting demand. Suppliers now offer custom synthesis and bulk quantities to meet the needs of CROs and pharmaceutical companies.

Storage and handling of this compound require attention to its boronic acid stability. While not classified as hazardous, it should be kept in a cool, dry environment to prevent degradation. Its solubility in polar aprotic solvents (e.g., DMF, THF) facilitates its use in diverse reaction conditions, a feature often highlighted in method development publications.

In summary, 3-(t-Butoxycarbonylamino)-2-chloropyridine-5-boronic acid (CAS No. 2096329-87-0) is a cornerstone in modern synthetic and medicinal chemistry. Its dual functionality as a cross-coupling partner and pharmacophore underscores its importance in developing next-generation therapeutics. As research into boron-containing drugs accelerates, this compound will remain a critical tool for scientists worldwide.